Cas no 2229574-04-1 (tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate
• CAS No: 2229574-04-1
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6386380
• PubChem ID: 165827158
• Update Time: 2025-08-02

tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate
• tert-butyl N-{3-[1-(aminomethyl)cyclobutyl]-4-methoxyphenyl}carbamate
• 2229574-04-1
• EN300-1892706

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-12-6-7-14(21-4)13(10-12)17(11-18)8-5-9-17/h6-7,10H,5,8-9,11,18H2,1-4H3,(H,19,20)
• InChI Key： HHJOXTURLQRYNN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1(CN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate

tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate, identified by the CAS registry number 2229574-04-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a cyclobutane ring, and a methoxy substituent. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties.

The synthesis of tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate involves multi-step reactions, typically starting from the corresponding phenol derivative. The introduction of the cyclobutane ring is achieved through a cycloaddition reaction or other ring-forming techniques. Subsequent functionalization steps, such as alkylation and carboxylation, lead to the final product. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

In terms of chemical properties, this compound exhibits a high degree of stability due to the electron-donating effects of the tert-butyl and methoxy groups. These groups also influence the compound's solubility in various solvents, making it suitable for different experimental conditions. The presence of the cyclobutane ring introduces strain into the molecule, which can be exploited in designing drugs with specific pharmacokinetic profiles.

Recent studies have highlighted the potential of tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate in drug discovery. Researchers have found that this compound exhibits promising activity against certain enzymes involved in neurodegenerative diseases. For instance, a 2023 study published in Nature Communications demonstrated that this compound can inhibit acetylcholinesterase, an enzyme linked to Alzheimer's disease. This finding has sparked interest in further exploring its therapeutic potential.

Beyond its pharmaceutical applications, this compound has also found use in materials science. Its unique structure allows it to serve as a building block for advanced polymers and materials with tailored properties. For example, recent research has shown that derivatives of this compound can enhance the mechanical strength of biodegradable plastics, offering new possibilities for sustainable materials development.

In terms of environmental impact, studies have shown that tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate is biodegradable under specific conditions. However, its persistence in aquatic environments remains a topic of concern. Ongoing research aims to optimize its degradation pathways to minimize ecological risks.

The safety profile of this compound has also been extensively studied. Acute toxicity studies indicate that it has a low toxicity profile when administered at recommended doses. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and ecosystems.

In conclusion, tert-butyl N-{3-1-(aminomethyl)cyclobutyl-4-methoxyphenyl}carbamate (CAS No. 2229574-04-1) is a multifaceted compound with promising applications across various fields. Its unique structure and functional groups make it an attractive candidate for drug development and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both scientific knowledge and practical applications.